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Introduction
2-Octyl-1-decanol, a branched-chain primary alcohol, is a versatile compound with significant

applications in the cosmetic, pharmaceutical, and chemical industries.[1] Also known as

octyldodecanol, it belongs to the class of Guerbet alcohols, which are characterized by a

branch at the β-position.[1][2] This unique structure imparts desirable properties such as a low

melting point and low volatility compared to its linear isomer of the same molecular weight.[1][2]

This technical guide provides an in-depth overview of the core physicochemical properties of 2-

octyl-1-decanol, a detailed experimental protocol for its synthesis, and a logical workflow

diagram for its production and purification.

Physicochemical Properties of 2-Octyl-1-decanol
The following table summarizes the key physicochemical properties of 2-octyl-1-decanol,

providing a valuable resource for researchers and formulators.
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Property Value References

Molecular Formula C₂₀H₄₂O [3][4][5]

Molecular Weight 298.55 g/mol [3][6][7][8]

CAS Number 5333-42-6 [3][4][6][8][9]

Appearance
Clear, colorless to yellowish,

oily liquid
[9][10]

Density 0.838 g/mL at 25 °C [1][6][9]

Melting Point -1 to 1 °C [1][6][9]

Boiling Point 234-238 °C at 33 mmHg [1][6][9]

268 °C (lit.) [4]

161 °C at 0.3 mmHg (lit.) [4]

192 °C at 735 mmHg (lit.) [6]

Flash Point 113 °C (lit.) [1][4]

188 °C (open cup)

Refractive Index n20/D 1.453 (lit.) [1][6][9]

Solubility
Practically insoluble in water;

miscible with ethanol (96%)
[1][9]

pKa 15.03 ± 0.10 (Predicted) [9]

Synthesis of 2-Octyl-1-decanol via Guerbet
Condensation
2-Octyl-1-decanol is primarily synthesized through the Guerbet condensation of 1-decanol.[2]

[3][9] This reaction involves the dimerization of a primary alcohol at high temperatures in the

presence of a catalyst.
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This protocol is a synthesis of information from various sources to provide a comprehensive

methodology.[3][10][11]

Materials:

1-Decanol (99% purity)

Potassium Hydroxide (KOH)

Copper-Nickel catalyst on silica support

Argon gas

p-Xylene

Ethyl acetate

Anhydrous sodium sulfate

Silica gel (230-400 mesh)

n-Hexane

Equipment:

Dry reactor or 2-liter 4-necked glass reaction flask

Stirrer

Heating mantle

Distillation apparatus

Separatory funnel

Rotary evaporator

Column chromatography setup
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Procedure:

Reaction Setup: In a dry reactor, add 967 g of 1-decanol, 30 g of sodium hydroxide, and 2.0

g of nickel catalyst.[3] Alternatively, for a smaller scale synthesis, a solution of [Cp*IrCl₂]₂

(0.02 mmol), 1,7-octadiene (0.2 mmol), and potassium tert-butoxide (0.8 mmol) in p-xylene

(0.5 mL) can be added to 2-octanol (2 mmol) under an argon atmosphere.[10]

Reaction Conditions: Heat the mixture to 220-250 °C with vigorous stirring.[3] The reaction

should be carried out for approximately 4-6 hours.[3] During this time, the water of reaction is

removed by distillation.[3]

Reaction Monitoring and Work-up: The reaction is complete when the formation of water

ceases.[11] Allow the reaction mixture to cool to room temperature.

Extraction and Drying: Add water and ethyl acetate to the cooled mixture to separate the

organic layer.[10] The water layer should be extracted three times with ethyl acetate.[10]

Combine all the organic layers and dry with anhydrous sodium sulfate.[10]

Purification: Filter the mixture to remove the drying agent and any precipitated salts.[10][11]

The resulting filtrate is then concentrated under vacuum using a rotary evaporator.[10] The

crude product is purified by silica gel column chromatography using a mixture of n-hexane

and ethyl acetate (10:1) as the eluent.[10] The purified product can be further distilled under

reduced pressure for higher purity.[3][11]

Analysis: The final product, 2-octyl-1-decanol, can be identified and its purity assessed by

gas-liquid partition chromatography (GLC).[3]

Experimental Workflow
The following diagram illustrates the key stages in the synthesis and purification of 2-octyl-1-

decanol.

Caption: Workflow for the synthesis and purification of 2-octyl-1-decanol.

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.chemicalbook.com/synthesis/2-octyl-1-dodecanol.htm
https://www.guidechem.com/question/what-are-the-properties-synthe-id134893.html
https://www.chemicalbook.com/synthesis/2-octyl-1-dodecanol.htm
https://www.chemicalbook.com/synthesis/2-octyl-1-dodecanol.htm
https://www.chemicalbook.com/synthesis/2-octyl-1-dodecanol.htm
https://patents.google.com/patent/US4518810A/en
https://www.guidechem.com/question/what-are-the-properties-synthe-id134893.html
https://www.guidechem.com/question/what-are-the-properties-synthe-id134893.html
https://www.guidechem.com/question/what-are-the-properties-synthe-id134893.html
https://www.guidechem.com/question/what-are-the-properties-synthe-id134893.html
https://patents.google.com/patent/US4518810A/en
https://www.guidechem.com/question/what-are-the-properties-synthe-id134893.html
https://www.guidechem.com/question/what-are-the-properties-synthe-id134893.html
https://www.chemicalbook.com/synthesis/2-octyl-1-dodecanol.htm
https://patents.google.com/patent/US4518810A/en
https://www.chemicalbook.com/synthesis/2-octyl-1-dodecanol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Octyl-1-decanol is considered a hazardous substance and can cause skin irritation.[12][13] It

is important to handle this chemical in a well-ventilated area and wear appropriate personal

protective equipment (PPE), including safety glasses with side shields, gloves, and protective

clothing.[5][12] Avoid contact with skin and eyes.[12] In case of a spill, remove all ignition

sources and absorb the spill with an inert material.[12] Store in a cool, dry, well-ventilated area

away from incompatible materials such as strong oxidizing agents.[5][12]

Applications
2-Octyl-1-decanol is widely used in cosmetic and pharmaceutical formulations as an emollient,

solvent, and emulsion stabilizer.[1][12] Its properties make it suitable for use in skin care

preparations, lipsticks, and topical drug delivery systems.[1][9][12] It can also serve as an

intermediate in the synthesis of other long-chain organic compounds.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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